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These application notes provide a comprehensive guide to understanding, calculating, and

experimentally determining the metallic copper equivalent (MCE) in various fungicide

formulations. The MCE is a critical measure, as the efficacy and potential phytotoxicity of

copper-based fungicides are dependent on the amount of active copper ion (Cu²⁺) available.[1]

[2] This document outlines both the theoretical calculation of MCE and a standard laboratory

protocol for its empirical determination.

Understanding Metallic Copper Equivalent (MCE)
The metallic copper equivalent is a standardized measure that expresses the total amount of

copper in a fungicide formulation as if it were pure metallic copper.[3][4] This allows for a

consistent comparison of the active ingredient across different copper compounds used in

various commercial products.[3] For instance, a product containing copper hydroxide and

another with copper sulfate can be compared on the basis of their MCE, providing a clearer

understanding of the potential fungicidal activity per unit weight or volume of the product.[3][4]

Common Copper-Based Fungicide Formulations
A variety of copper compounds are utilized as active ingredients in fungicide formulations.

These compounds differ in their chemical composition, solubility, and the rate at which they
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release bioactive copper ions.[1][3] Some of the most common copper compounds include:

Copper Hydroxide [Cu(OH)₂]: A widely used compound known for its high activity and fine

particle size.[1][5]

Copper Sulfate Pentahydrate [CuSO₄·5H₂O]: A highly soluble form of copper, often used in

Bordeaux mixtures.[1][3]

Copper Oxychloride [Cu₂Cl(OH)₃]: Valued for its robustness and broad-spectrum use.[1][5]

Cuprous Oxide [Cu₂O]: Contains a high percentage of copper and is known for its stability.[2]

[6]

Bordeaux Mixture: A combination of copper sulfate and calcium hydroxide.[1][6]

Theoretical Calculation of Metallic Copper
Equivalent
The MCE of a pure copper compound can be calculated based on its chemical formula and the

atomic weights of its constituent elements.

Formula for MCE Calculation:

MCE (%) = (Total Atomic Weight of Copper in the Molecule / Molecular Weight of the

Compound) x 100

Atomic Weights:

Copper (Cu): 63.55 g/mol

Oxygen (O): 16.00 g/mol

Hydrogen (H): 1.01 g/mol

Sulfur (S): 32.07 g/mol

Chlorine (Cl): 35.45 g/mol
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The following diagram illustrates the logical workflow for this calculation:
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Workflow for Theoretical MCE Calculation.

Data Presentation: MCE of Common Copper Fungicides
The table below summarizes the theoretical MCE for several common copper fungicide active

ingredients.
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Copper Compound Chemical Formula
Molecular Weight (
g/mol )

Metallic Copper
Equivalent (%)

Copper Hydroxide Cu(OH)₂ 97.57 65.13%

Copper Sulfate

Pentahydrate
CuSO₄·5H₂O 249.72 25.45%

Copper Oxychloride Cu₂Cl(OH)₃ 213.57 59.51%

Cuprous Oxide Cu₂O 143.10 88.82%

Experimental Protocol: Determination of Metallic
Copper Content by Flame Atomic Absorption
Spectrometry (FAAS)
This protocol outlines a standard method for the quantitative determination of copper in

fungicide formulations using Flame Atomic Absorption Spectrometry (FAAS). This technique is

widely used due to its accuracy and consistency with established methods like those from

AOAC.[7][8]

Principle
The fungicide sample is first digested using a mixture of strong acids to bring the copper into a

soluble form. The resulting solution is then introduced into the flame of an atomic absorption

spectrometer. The amount of light absorbed by the copper atoms at a specific wavelength

(324.7 nm) is directly proportional to the concentration of copper in the sample.[7]

Materials and Reagents
Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Deionized Water

Copper Standard Solution (1000 mg/L)
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Commercial Fungicide Samples

Volumetric flasks (100 mL, 250 mL)

Pipettes

Heating apparatus (e.g., hot plate)

Flame Atomic Absorption Spectrometer with a copper hollow cathode lamp

Experimental Workflow Diagram
The following diagram outlines the key steps in the experimental determination of MCE.
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Experimental Workflow for MCE Determination by FAAS.

Detailed Procedure
Preparation of Standard Solutions:

Prepare a series of standard copper solutions with concentrations ranging from 1.0 to 5.0

mg/L by diluting the 1000 mg/L stock solution with deionized water.[7]

Sample Digestion:
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Accurately weigh approximately 0.5 g of the fungicide sample into a 250 mL volumetric

flask.[7]

Carefully add a mixture of concentrated sulfuric and nitric acid. A rapid digestion can be

achieved in approximately 15 minutes with appropriate heating.[7][9]

After digestion is complete (the solution should be clear), allow the flask to cool to room

temperature.

Dilute the digested sample to the mark with deionized water and mix thoroughly. Further

dilutions may be necessary to bring the copper concentration within the linear range of the

calibration curve.

FAAS Measurement:

Set up the Flame Atomic Absorption Spectrometer according to the manufacturer's

instructions. Use an air-acetylene flame.[7]

Set the wavelength to 324.7 nm for copper analysis.[7]

Aspirate the standard solutions in ascending order of concentration to generate a

calibration curve.

Aspirate the prepared sample solutions and record the absorbance readings.[7]

Calculation of MCE:

Determine the concentration of copper (in mg/L) in the sample solution from the calibration

curve.

Calculate the percentage of metallic copper in the original fungicide sample using the

following formula:

MCE (%) = (C x V x D) / (W x 10)

Where:

C = Concentration of copper from FAAS (mg/L)
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V = Final volume of the diluted sample (mL)

D = Dilution factor (if any)

W = Weight of the initial fungicide sample (g)

Conclusion
The determination of the metallic copper equivalent is essential for the quality control and

effective application of copper-based fungicides. While theoretical calculations provide a

baseline understanding, experimental verification using methods such as FAAS is crucial for

confirming the copper content in commercial formulations. The protocols and data presented

herein offer a robust framework for researchers and scientists in the field of agricultural science

and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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